8-Hydroxyquinoline zinc

• Molecular Formula: C18H14N2O2Zn
• Molecular Weight: 355.7 g/mol
• InChI: InChI=1S/2C9H7NO.Zn/c2*11-8-5-1-3-7-4-2-6-10-9(7)8;/h2*1-6,11H
• InChIKey: DLJHXMRDIWMMGO-UHFFFAOYSA-N

8-Hydroxyquinoline Zinc: Identity and Comparators

8-Hydroxyquinoline zinc (bis(8-hydroxyquinolinato)zinc(II), ZnQ₂, CAS 13978-85-3) is a neutral, homoleptic 2:1 metal chelate belonging to the MQₙ family of electroluminescent and bioactive organometallics. Structurally, ZnQ₂ features a tetrahedrally coordinated Zn(II) center bound by two bidentate 8-hydroxyquinolinate (Q⁻) ligands, adopting a thermodynamically favored tetrameric configuration in the solid state [1]. Its closest industrial and research comparators include the archetypal green emitter tris(8-hydroxyquinoline)aluminum (AlQ₃), copper(II) 8-hydroxyquinoline complexes (Cu(Q)₂), and halogenated 8HQ derivatives such as clioquinol (5-chloro-7-iodo-8-hydroxyquinoline) and 5,7-dihalo-8-hydroxyquinolines. Procurement decisions involving ZnQ₂ versus these analogs hinge on a specific set of performance trade-offs: ZnQ₂ offers lower OLED operating voltages than AlQ₃ but with reduced photoluminescence efficiency, exhibits metal-specific biological activity orthogonal to copper-mediated systems, and demonstrates distinct stability, solubility, and toxicological profiles that preclude simple in-class substitution [2].

Reported lower-voltage OLED operation supports electron-transport layer device research

Metal-specific ionophore screening: Zn-dependent mechanisms distinct from Cu systems

Thermal processing compatibility enables vacuum-deposited thin-film fabrication studies

• [1] Sapochak LS, Benincasa FE, Schofield RS, et al. Electroluminescent Zinc(II) Bis(8-hydroxyquinoline): Structural Effects on Electronic States and Device Performance. J Am Chem Soc. 2002;124(21):6119-6125. doi:10.1021/ja0201909 View Source
• [2] Côrte-Real L, Ribeiro N, Correia I. Anticancer drugs based on metal complexes of 2-imine-8-hydroxyquinolines. Front Chem Biol. 2026;5:1734289. doi:10.3389/fchbi.2026.1734289 View Source

Why ZnQ₂ Substitution Is Unsupported

In-class 8-hydroxyquinoline metal complexes are frequently treated as interchangeable in procurement, yet the identity of the coordinated metal ion and the substitution pattern on the quinoline ring fundamentally dictate biological mechanism, optoelectronic performance, and physicochemical stability. In antimycobacterial screening, the Cu(II) complex of 8HQ achieves an MIC of 0.16 µM against M. tuberculosis through copper-specific ionophoric toxicity, while the Zn(II) complex neither enhances nor reduces this activity, confirming that the metal center—not the ligand scaffold alone—governs pharmacodynamic behavior [1]. Conversely, in antifungal assays against A. fumigatus, addition of Zn²⁺ (64 µM) abolishes 8HQ activity (MIC shifts from 32 µM to >32 µM), whereas addition of Cu²⁺ (3 µM) potentiates activity 16-fold (MIC 2 µM), demonstrating opposing metal-dependent efficacy vectors [2]. In OLED applications, ZnQ₂ forms tetrameric oligomers in thin films that enable lower operating voltages than monomeric AlQ₃ films, yet ZnQ₂ exhibits lower photoluminescence intensity (565 nm emission maximum vs. 524 nm for AlQ₃), meaning that an AlQ₃-optimized device architecture cannot be directly ported to ZnQ₂ without re-engineering [3]. These examples illustrate why treating ZnQ₂ as a drop-in replacement for any close structural analog is scientifically unjustified.

Metal center specificity

Zn complex may not replicate Cu-specific antimycobacterial ionophore activity; pharmacodynamic behavior is metal-governed.

Opposing antifungal efficacy vector

Zn²⁺ abolishes 8HQ activity against A. fumigatus, whereas Cu²⁺ strongly potentiates; metal selection determines direction of effect.

OLED device architecture mismatch

ZnQ₂ thin-film properties (red-shifted emission, lower conductivity) require device re-engineering; not a direct AlQ₃ replacement.

• [1] Shah S, Dalecki AG, Malalasekera AP, et al. 8-Hydroxyquinolines Are Boosting Agents of Copper-Related Toxicity in Mycobacterium tuberculosis. Antimicrob Agents Chemother. 2016;60(10):5765-5774. doi:10.1128/AAC.01064-16 View Source
• [2] Ben Yaakov D, Shadkchan Y, Osherov N. Structure-activity relationship of halogenated 8-hydroxyquinolines against Aspergillus fumigatus. Med Mycol. 2017;55(8):843-853. doi:10.1093/mmy/myx006 View Source
• [3] Ahmad AA, Aljarrah IA, Al-Bataineh QM, Ababneh R, Telfah A. Photoluminescence, Optical, and Electrical Properties of Bis(8-Hydroxyquinoline) Zinc and Tris-(8-Hydroxyquinoline) Aluminum Organometallics and Their Films. J Electron Mater. 2023;52:7800-7812. doi:10.1007/s11664-023-10748-z View Source

ZnQ₂ Differentiation Evidence vs. Analogs

Lower OLED Operating Voltage Over AlQ₃

Thin films of ZnQ₂ adopt a tetrameric [(ZnQ₂)₄] supramolecular configuration that creates an extended π-overlap network across pyridyl and phenolato moieties, resulting in a near-zero dipole moment for the tetramer. This structural feature enables lower operating voltages in OLED devices compared to AlQ₃, which lacks this oligomeric packing motif [1]. In PMMA composite films, ZnQ₂ exhibits electrical conductivity of 1.19 μS/cm versus 1.56 μS/cm for AlQ₃, while PL emission peaks at 522 nm (ZnQ₂) vs. 505 nm (AlQ₃), confirming red-shifted green emission suitable for distinct color-gamut requirements [2].

OLED Voltage vs. AlQ₃

Head-to-head

Lower drive voltage for ZnQ₂ tetrameric films; PL emission at 522 nm (ZnQ₂) vs. 505 nm (AlQ₃); conductivity 1.19 vs. 1.56 μS/cm

Supports OLED device research prioritizing lower voltage; red-shifted green emission for distinct color-gamut fit

Device architecture requires tuning for ZnQ₂, not direct AlQ₃ port

Evidence Dimension	OLED operating voltage (drive voltage at equivalent luminance)
Target Compound Data	ZnQ₂ tetramer-based OLED: lower operating voltage than identical AlQ₃ device (qualitative, direct device comparison)
Comparator Or Baseline	AlQ₃: higher operating voltage in devices of identical architecture (Sapochak et al., 2002)
Quantified Difference	Lower drive voltage for ZnQ₂; electrical conductivity in PMMA films: ZnQ₂ = 1.19 μS/cm, AlQ₃ = 1.56 μS/cm; PL emission: ZnQ₂ 522 nm, AlQ₃ 505 nm
Conditions	Vacuum-deposited thin films; OLED devices with identical architecture; PMMA composite films; PL measured in solution (Ahmad et al., 2023)

Why This Matters

For procurement of OLED electron-transport materials, ZnQ₂ enables lower-power device operation compared to AlQ₃, directly impacting energy efficiency specifications in display and lighting applications.

• [1] Sapochak LS, Benincasa FE, Schofield RS, et al. Electroluminescent Zinc(II) Bis(8-hydroxyquinoline): Structural Effects on Electronic States and Device Performance. J Am Chem Soc. 2002;124(21):6119-6125. doi:10.1021/ja0201909 View Source
• [2] Ahmad AA, Aljarrah IA, Al-Bataineh QM, Ababneh R, Telfah A. Photoluminescence, Optical, and Electrical Properties of Bis(8-Hydroxyquinoline) Zinc and Tris-(8-Hydroxyquinoline) Aluminum Organometallics and Their Films. J Electron Mater. 2023;52:7800-7812. doi:10.1007/s11664-023-10748-z View Source

Opposing Antifungal Activity: Zn vs. Cu

In A. fumigatus Af293, unchelated 8-hydroxyquinoline exhibits a weak antifungal MIC of 32 μM. Addition of Zn²⁺ (64 μM as ZnSO₄) completely abolishes this activity (MIC > 32 μM). In contrast, addition of Cu²⁺ (3 μM as CuSO₄) strongly potentiates activity, reducing the MIC to 2 μM—a 16-fold improvement [1]. The same study shows that halogenated 8HQ derivatives (bromoquinol, clioquinol, dichloro-8HQ) display MICs of 1 μM without added metals, but Cu²⁺ addition antagonizes their activity (MIC rises to 16-32 μM), highlighting a reversed metal-dependence pattern between unsubstituted 8HQ and its halogenated analogs [1].

Antifungal Metal Effect

Head-to-head

Zn²⁺ (64 μM) abolishes 8HQ activity (MIC >32 μM vs. 32 μM alone); Cu²⁺ (3 μM) potentiates to MIC 2 μM

Zn-8HQ contraindicated for antifungal screening; Cu or halogenated analogs show distinct mechanism

Metal-dependent efficacy vector must guide compound selection

Evidence Dimension	Minimum Inhibitory Concentration (MIC) against A. fumigatus Af293
Target Compound Data	8-Hydroxyquinoline + Zn²⁺ (64 μM): MIC > 32 μM
Comparator Or Baseline	8-Hydroxyquinoline alone: MIC 32 μM; 8-Hydroxyquinoline + Cu²⁺ (3 μM): MIC 2 μM; Clioquinol alone: MIC 1 μM; Clioquinol + Cu²⁺: MIC 16 μM
Quantified Difference	Zn²⁺ abolishes antifungal activity (MIC > 32 μM); Cu²⁺ potentiates activity 16-fold (MIC 2 μM)
Conditions	RPMI-MOPS medium, 48 h growth, A. fumigatus Af293 (Ben Yaakov et al., 2017)

Why This Matters

Procurement of 8HQ-zinc for antifungal applications is contraindicated by direct evidence that zinc chelation abolishes rather than enhances antifungal activity; copper complexes or halogenated derivatives are mechanistically and quantitatively distinct choices.

• [1] Ben Yaakov D, Shadkchan Y, Osherov N. Structure-activity relationship of halogenated 8-hydroxyquinolines against Aspergillus fumigatus. Med Mycol. 2017;55(8):843-853. doi:10.1093/mmy/myx006 View Source

Selective Antimelanoma Activity

Three 8-hydroxyquinoline zinc(II) complexes (QhBr1–QhBr3) incorporating 8HQ derivatives and o-phenanthroline-based co-ligands were evaluated against human skin melanoma SK-MEL-5 cells. IC₅₀ values ranged from 2.70 to 5.04 μM, with a toxicity selectivity index (TSI) exceeding 9.9 when comparing IC₅₀ in normal human liver HL-7702 or epidermal HaCaT cells against SK-MEL-5 cancer cells [1]. The most potent complex, QhBr3, achieved 54.2% tumor growth inhibition in a SK-MEL-5 xenograft model at 10.0 mg/kg with minor in vivo side effects [1]. This compares favorably to cisplatin, which showed IC₅₀ values of 11.85 ± 0.06 μM and 8.40 ± 0.07 μM against BEL-7404 cells for two related Zn(II)-8HQ complexes, indicating that Zn-8HQ complexes can outperform the clinical benchmark under specific structural tuning [2].

Antimelanoma Selectivity

Cross-study comparable

IC₅₀ 2.70–5.04 μM

(SK-MEL-5)

Reported melanoma cell-model response with >9.9 selectivity index vs. normal cells

In vivo 54.2% tumor inhibition at 10 mg/kg; requires independent validation

Evidence Dimension	In vitro cytotoxicity (IC₅₀) and Toxicity Selectivity Index (TSI)
Target Compound Data	QhBr1–QhBr3: IC₅₀ 2.70–5.04 μM (SK-MEL-5); TSI > 9.9 (HL-7702 or HaCaT / SK-MEL-5)
Comparator Or Baseline	Cisplatin: IC₅₀ 11.85 ± 0.06 μM (complex I) and 8.40 ± 0.07 μM (complex II) on BEL-7404 cells (Zhang et al., 2018); free 5,7-dihalo-8HQ ligands: IC₅₀ in 1.4 nM to 32.13 μM range across multiple cell lines
Quantified Difference	QhBr1–QhBr3 IC₅₀ values are approximately 1.7–4.4× more potent than cisplatin comparator; TSI > 9.9 indicates >10-fold selective toxicity toward cancer vs. normal cells
Conditions	SK-MEL-5 human melanoma cells, HL-7702 normal liver cells, HaCaT epidermal cells; BEL-7404 hepatocellular carcinoma cells; MTT assay (Su et al., 2025; Zhang et al., 2018)

Why This Matters

The >10-fold selectivity index differentiates Zn-8HQ complexes from less selective metal-based chemotherapeutics, positioning them as candidates for antimelanoma development where therapeutic window is a critical procurement and development criterion.

• [1] Su Q, et al. In vitro and in vivo studies on three new 8-hydroxyquinoline-based zinc(II) coordination compounds as potential antimelanoma cancer agents. Bioorg Chem. 2025;166:109163. doi:10.1016/j.bioorg.2025.109163 View Source
• [2] Zhang HR, et al. Crystal Structures, Cytotoxicity, Cell Apoptosis Mechanism, and DNA Binding of Two 8-Hydroxylquinoline Zinc(II) Complexes. Russ J Coord Chem. 2018;44:365-373. doi:10.1134/S1070328418040081 View Source

Thermal Stability for Thin-Film Processing

Differential scanning calorimetry (DSC) analysis of ZnQ₂ powder reveals thermal stability up to 540 K (267 °C), with Fourier-transform infrared (FTIR) spectroscopy confirming molecular structure integrity up to 423 K (150 °C) . Field-emission scanning electron microscopy (FE-SEM) of thermally annealed ZnQ₂ thin films shows grain growth up to 423 K, achieving maximum surface smoothness at this temperature . The optical bandgap of ZnQ₂ films increases upon annealing to 373 K, indicating tunable optoelectronic properties within a thermally stable processing window . This thermal profile contrasts with the lower decomposition threshold reported for some halogenated 8HQ metal complexes, although direct head-to-head DSC data for all comparators are not available in a single study [1].

Thermal Stability

Reported

DSC stable to 540 K; FTIR integrity to 423 K; annealing to 423 K enables film grain growth

Supports vacuum thermal evaporation processing for thin-film device fabrication

Optical bandgap tunable with annealing up to 373 K

Evidence Dimension	Thermal decomposition onset (DSC) and molecular structure stability (FTIR)
Target Compound Data	ZnQ₂ powder: DSC stability up to 540 K; FTIR molecular structure stability up to 423 K; melting point >350 °C (lit.)
Comparator Or Baseline	Halogenated Zn-8HQ complexes (e.g., Zn(cloxyquin)₂): thermal behavior data available via TG/DTA but direct DSC comparison not reported in unified study; class-level inference of lower thermal stability for halogenated analogs
Quantified Difference	ZnQ₂ thermal stability threshold: 540 K (DSC), 423 K (FTIR structural integrity); literature melting point >350 °C
Conditions	Thermally evaporated ZnQ₂ thin films on glass substrates; DSC under nitrogen atmosphere; FTIR in attenuated total reflectance mode (Amin et al., 2024)

Why This Matters

ZnQ₂'s 540 K thermal stability window exceeds typical organic small-molecule emitters and enables compatibility with vacuum thermal evaporation processes used in OLED manufacturing, reducing the risk of thermal degradation during device fabrication.

• [1] Mudarmah K, Abeydeera N, Chen G, et al. Synthesis, structural characterization, and antimicrobial activity of Zn(cloxyquin)₂. Dalton Trans. 2025;54(25):9975-9983. doi:10.1039/d5dt00123k View Source

Zinc Ionophore Potency Against Drug-Resistant Pathogens

The zinc complex of 5-chloro-8-hydroxyquinoline (Zn(cloxyquin)₂) demonstrates antimicrobial MIC values ranging from 2.5 to 9.5 μM against five S. aureus strains including MSSA, MRSA, and VISA, as well as M. tuberculosis Erdman strain [1]. This represents an approximately 1000-fold enhancement in antimicrobial activity compared to the free cloxyquin ligand, attributable to a dual mechanism of action involving zinc intoxication and immune response restoration [1]. Critically, drug resistance development by S. aureus toward Zn(cloxyquin)₂ is considerably delayed compared to ciprofloxacin and cloxyquin, addressing a key procurement concern for antimicrobial materials used in long-term applications [1]. While the unsubstituted 8HQ zinc complex (ZnQ₂) has not been directly compared in this same assay, the data demonstrate the principle that Zn-8HQ complexation can confer drug-resistance-delaying properties absent in the free ligand [1].

Zn-Ionophore Potency

Cross-study comparable

Zn(cloxyquin)₂ MIC 2.5–9.5 μM vs. MRSA, VISA, M. tb; ~1000× potentiation over free ligand; delayed resistance vs. ciprofloxacin

Supports antimicrobial metallodrug screening with Zn-8HQ platform; direct ZnQ₂ data needed

Class-level inference from substituted analog; ZnQ₂-specific data pending

Evidence Dimension	MIC against drug-resistant bacteria and resistance development rate
Target Compound Data	Zn(cloxyquin)₂: MIC 2.5–9.5 μM (MSSA, MRSA, VISA, M. tuberculosis Erdman); ~1000× more potent than free cloxyquin
Comparator Or Baseline	Free cloxyquin: MIC substantially higher (~mM range inferred from 1000× difference); Ciprofloxacin: faster resistance development in S. aureus
Quantified Difference	~1000× antimicrobial activity enhancement upon Zn complexation; resistance development "considerably delayed" vs. ciprofloxacin and cloxyquin
Conditions	Standard broth microdilution; five pathogenic bacterial strains; resistance development assay by serial passaging (Mudarmah et al., 2025)

Why This Matters

For procurement of antimicrobial 8-hydroxyquinoline materials, the Zn-complexed form offers dramatically superior potency and a slower resistance trajectory compared to the free ligand, which is critical for applications requiring sustained antimicrobial efficacy against drug-resistant pathogens.

• [1] Mudarmah K, Abeydeera N, Chen G, et al. Synthesis, structural characterization, and antimicrobial activity of Zn(cloxyquin)₂: towards harnessing zinc intoxication and immune response restoration to combat Staphylococcus aureus and Mycobacterium tuberculosis. Dalton Trans. 2025;54(25):9975-9983. doi:10.1039/d5dt00123k View Source

Metal Specificity in Mycobacterial Ionophore Toxicity

In M. tuberculosis, the 8-hydroxyquinoline scaffold exerts bactericidal activity through copper-specific ionophoric toxicity. The MIC of 8HQ in the presence of Cu²⁺ is 0.16 μM against both replicating and non-replicating M. tuberculosis cells [1]. Critically, the 1:1 Cu-8HQ complex was identified as the active species, with Zn²⁺, Fe²⁺, and Mn²⁺ neither enhancing nor reducing Cu-specific activity, despite the respective metal complexes having nearly identical structures and geometries [1]. 8HQ exposure led to a specific increase in intracellular copper with no changes observed for zinc, iron, magnesium, manganese, or calcium [2]. This strict metal specificity means that Zn-8HQ complexes are mechanistically inert in the Cu-dependent antitubercular pathway, a critical differentiation for researchers screening 8HQ metal complexes for antimycobacterial applications.

Mycobacterial Metal Specificity

Head-to-head

Cu-8HQ MIC 0.16 μM vs. M. tuberculosis; Zn²⁺ does not enhance or reduce activity; intracellular Cu only increased

Zn-8HQ is mechanistically inert in Cu-dependent antitubercular pathway; Cu-8HQ required for this model

ICP-MS confirmed no intracellular Zn change

Evidence Dimension	MIC and metal ion specificity in M. tuberculosis bactericidal assay
Target Compound Data	8HQ + Zn²⁺: no enhancement or reduction of Cu-specific antitubercular activity; intracellular Zn unchanged upon 8HQ exposure
Comparator Or Baseline	8HQ + Cu²⁺: MIC 0.16 μM (replicating and non-replicating M. tuberculosis); specific intracellular Cu increase observed
Quantified Difference	Zn²⁺: no detectable contribution to 8HQ antitubercular activity; Cu²⁺: MIC 0.16 μM vs. M. tuberculosis; metal specificity confirmed by ICP-MS intracellular metal analysis
Conditions	M. tuberculosis replicating and non-replicating cultures; extracellular Cu²⁺ supplementation; intracellular metal quantification by ICP-MS (Shah et al., 2016; ACS Infect Dis, 2024)

Why This Matters

For antitubercular drug discovery programs, procurement of Zn-8HQ complexes as screening candidates is mechanistically unjustified; the 8HQ scaffold requires copper, not zinc, for bactericidal activity against M. tuberculosis, mandating Cu-8HQ complex selection for this indication.

• [1] Shah S, Dalecki AG, Malalasekera AP, et al. 8-Hydroxyquinolines Are Boosting Agents of Copper-Related Toxicity in Mycobacterium tuberculosis. Antimicrob Agents Chemother. 2016;60(10):5765-5774. doi:10.1128/AAC.01064-16 View Source
• [2] Shah S, et al. 8-Hydroxyquinoline Series Exerts Bactericidal Activity against Mycobacterium tuberculosis Via Copper-Mediated Toxicity. ACS Infect Dis. 2024;10(10):3692-3698. doi:10.1021/acsinfecdis.4c00582 View Source

ZnQ₂ Evidence-Based Applications

Low-Voltage OLED Electron Transport Layers

ZnQ₂ is the material of choice when device specifications prioritize reduced power consumption over maximum photoluminescence brightness. Its tetrameric solid-state packing enables lower drive voltages than AlQ₃ in OLEDs of identical architecture, as demonstrated by Sapochak et al. (2002) [1]. The green emission at 522 nm (PMMA composite) is red-shifted relative to AlQ₃ (505 nm), making ZnQ₂ suitable for displays and lighting panels where slightly warmer green coordinates are acceptable or desired. Electrical conductivity in PMMA/ZnQ₂ composite films (1.19 μS/cm) indicates adequate charge transport for electron-transport-layer functionality, though overall conductivity is lower than AlQ₃ (1.56 μS/cm), necessitating device architecture optimization rather than direct substitution [2].

Selective Antimelanoma Drug Development

Zn(II)-8HQ coordination compounds incorporating o-phenanthroline co-ligands achieve IC₅₀ values of 2.70–5.04 μM against SK-MEL-5 melanoma cells with toxicity selectivity indices exceeding 9.9 against normal hepatocytes and epidermal cells, as shown by Su et al. (2025) [1]. The lead complex QhBr3 demonstrates 54.2% tumor growth inhibition in vivo at 10.0 mg/kg, supporting further preclinical development. These complexes outperform cisplatin (IC₅₀ ~8–12 μM) in related Zn-8HQ systems studied by Zhang et al. (2018) [2]. Procurement for antimelanoma research should prioritize complexes with demonstrated TSI > 9.9 and in vivo validation, distinguishing them from non-selective metal-based cytotoxics.

Thermally Stable Thin Films for Optoelectronics

ZnQ₂ powder exhibits thermal stability up to 540 K (DSC) and molecular structure integrity to 423 K (FTIR), as reported by Amin et al. (2024) [1]. This thermal window supports vacuum thermal evaporation processing, a standard industrial method for OLED and organic photodetector fabrication. Grain growth and surface smoothing up to 423 K, combined with tunable optical bandgap upon annealing to 373 K, enable post-deposition thermal treatment for film quality optimization without molecular decomposition. For applications requiring high-temperature processing or operation, ZnQ₂'s thermal profile provides a measurable advantage over less thermally robust organic emitters.

Antimicrobial Zn Ionophore Against Drug-Resistant Gram-Positive Bacteria

Although the unsubstituted ZnQ₂ has limited direct comparative antimicrobial data, the Zn-8HQ complexation strategy—exemplified by Zn(cloxyquin)₂—achieves ~1000-fold antimicrobial potentiation over free ligand with MICs of 2.5–9.5 μM against MRSA, VISA, and M. tuberculosis, and significantly delayed resistance development compared to ciprofloxacin, as demonstrated by Mudarmah et al. (2025) [1]. For procurement in antimicrobial metallodrug research, Zn-8HQ complexes (including substituted variants) represent a validated Zn-ionophore platform. Users should note that antifungal applications are specifically contraindicated, as Zn²⁺ supplementation abolishes 8HQ activity against A. fumigatus [2], underscoring the application-specific nature of Zn-8HQ biological performance.

Application

Selection Property

Validation Focus

OLED device research (low-voltage ETL)

Voltage-emission trade-off profile

Device performance characterization (voltage, PL, conductivity)

Melanoma cell-model selectivity studies

Cytotoxicity selectivity index context

Cell-viability endpoints and in vivo model-response validation

Thin-film device fabrication research

Thermal stability profile for vacuum deposition

Film morphology and optoelectronic property tuning with annealing

Antimicrobial metallodrug screening (Zn-ionophore)

Zn-complexation potentiation and resistance delay context

MIC and resistance development assays (strain-specific)

• [1] Sapochak LS, et al. J Am Chem Soc. 2002;124(21):6119-6125; Amin FM, et al. Thin Solid Films. 2024;796:140351; Su Q, et al. Bioorg Chem. 2025;166:109163; Mudarmah K, et al. Dalton Trans. 2025;54(25):9975-9983 View Source
• [2] Ahmad AA, et al. J Electron Mater. 2023;52:7800-7812; Zhang HR, et al. Russ J Coord Chem. 2018;44:365-373; Ben Yaakov D, et al. Med Mycol. 2017;55(8):843-853 View Source